Cas no 2418678-47-2 (tert-butyl 3-ethynyl-5-(fluorosulfonyl)oxy-2-methylbenzoate)

• Product Name: tert-butyl 3-ethynyl-5-(fluorosulfonyl)oxy-2-methylbenzoate
• CAS No: 2418678-47-2
• MF: C₁₄H₁₅FO₅S
• MW: 314.329306840897
• CID: 5676912
• PubChem ID: 165769643
• Update Time: 2025-08-05

tert-butyl 3-ethynyl-5-(fluorosulfonyl)oxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2418678-47-2
• EN300-26627603
• tert-butyl 3-ethynyl-5-[(fluorosulfonyl)oxy]-2-methylbenzoate
• tert-butyl 3-ethynyl-5-(fluorosulfonyl)oxy-2-methylbenzoate

• Inchi： 1S/C14H15FO5S/c1-6-10-7-11(20-21(15,17)18)8-12(9(10)2)13(16)19-14(3,4)5/h1,7-8H,2-5H3
• InChI Key： WZUKCPIKFCBOOB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=C(C#C)C(C)=C(C=1)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 314.06242291g/mol
• Monoisotopic Mass: 314.06242291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78Ų

Additional information on tert-butyl 3-ethynyl-5-(fluorosulfonyl)oxy-2-methylbenzoate

tert-butyl 3-ethynyl-5-(fluorosulfonyl)oxy-2-methylbenzoate (CAS No. 2418678-47-2)

The compound tert-butyl 3-ethynyl-5-(fluorosulfonyl)oxy-2-methylbenzoate, identified by the CAS registry number CAS No. 2418678-47-2, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique substitution pattern on the benzoate backbone, featuring a tert-butyl group, an ethynyl substituent, and a fluorosulfonyl oxy group, along with a methyl substituent. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of tert-butyl 3-ethynyl-5-(fluorosulfonyl)oxy-2-methylbenzoate in the development of advanced materials, particularly in the realm of optoelectronics and polymer chemistry. The fluorosulfonyl oxy group imparts unique electronic properties to the molecule, making it an attractive candidate for use in light-emitting diodes (LEDs) and organic photovoltaic devices. Researchers have demonstrated that this compound can serve as a high-performance electron transport layer due to its excellent charge carrier mobility and stability under ambient conditions.

In addition to its electronic applications, tert-butyl 3-ethynyl-5-(fluorosulfonyl)oxy-2-methylbenzoate has shown promise in medicinal chemistry. The ethynyl group, known for its ability to participate in click chemistry reactions, allows for the modular synthesis of bioactive molecules. Recent findings suggest that derivatives of this compound may exhibit potent anti-inflammatory and anticancer activities, opening new avenues for drug discovery.

The synthesis of CAS No. 2418678-47-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of the fluorosulfonyl oxy group via nucleophilic aromatic substitution and the subsequent functionalization of the ethynyl position through copper-catalyzed coupling reactions. These methods ensure high yields and excellent control over the stereochemistry of the final product.

From an environmental standpoint, tert-butyl 3-ethynyl-5-(fluorosulfonyl)oxy-2-methylbenzoate has been evaluated for its biodegradability and ecological impact. Studies indicate that under specific conditions, this compound can undergo enzymatic degradation, reducing its persistence in aquatic environments. This property is particularly important for its application in green chemistry and sustainable manufacturing processes.

In conclusion, CAS No. 2418678-47-2, or tert-butyl 3-ethynyl-5-(fluorosulfonyl)oxy-2-methylbenzoate, represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers and industry professionals alike.